Cas no 5630-02-4 (ethyl 3-nitrotyrosinate)

• Product name: ethyl 3-nitrotyrosinate
• CAS No: 5630-02-4
• MF: C₁₁H₁₄N₂O₅
• MW: 254.23926
• CID: 1598389
• PubChem ID: 3280445

ethyl 3-nitrotyrosinate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-nitrotyrosinate
• ethyl 2-amino-3-(4-hydroxy-3-nitrophenyl)propanoate
• CBMicro_020757
• BIM-0020675.P001
• CCG-12956
• SCHEMBL22972798
• SR-01000215312
• 5630-02-4
• SR-01000215312-1

• Inchi： InChI=1S/C11H14N2O5/c1-2-18-11(15)8(12)5-7-3-4-10(14)9(6-7)13(16)17/h3-4,6,8,14H,2,5,12H2,1H3
• InChI Key： VDFGKWYGLJURQQ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(CC1=CC(=C(C=C1)O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 254.09032
• Monoisotopic Mass: 254.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.341
• Boiling Point: 388.9°C at 760 mmHg
• Flash Point: 189°C
• Refractive Index: 1.583
• PSA: 115.69